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Compound of Interest

Compound Name: 2-(4-Chlorophenoxy)nicotinic acid

CAS No.: 51362-37-9

Cat. No.: B1297117

Get Quote

An In-Depth Technical Guide to 2-(4-Chlorophenoxy)nicotinic Acid: Structure, Synthesis, and

Characterization

Abstract
This technical guide provides a comprehensive overview of 2-(4-Chlorophenoxy)nicotinic
acid, a derivative of nicotinic acid (Niacin, Vitamin B3). Designed for researchers, medicinal

chemists, and drug development professionals, this document details the molecule's structural

features, physicochemical properties, a robust synthetic pathway, and state-of-the-art analytical

methods for its characterization. By synthesizing information from established chemical

principles and spectroscopic data, this guide serves as an essential resource for the

investigation and application of this compound within pharmaceutical and agrochemical

research contexts. We explore the rationale behind its design, drawing parallels to the known

biological activity of nicotinic acid and the strategic use of halogenated phenoxy groups in

modulating molecular properties.

Introduction
Nicotinic acid, a member of the B vitamin complex, is a well-established therapeutic agent used

in the management of dyslipidemia.[1][2] Its pharmacological effects, which include lowering
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low-density lipoprotein (LDL) cholesterol and triglycerides while increasing high-density

lipoprotein (HDL) cholesterol, are primarily mediated through the activation of the G protein-

coupled receptor GPR109A (HCA₂).[3][4] The modification of the core nicotinic acid scaffold is

a classic medicinal chemistry strategy aimed at improving potency, selectivity, and

pharmacokinetic profiles.

2-(4-Chlorophenoxy)nicotinic acid emerges from this rationale. It is a structural analog where

the hydrogen at the 2-position of the pyridine ring is substituted with a 4-chlorophenoxy group.

This modification introduces significant changes to the molecule's steric and electronic

properties. The 4-chlorophenoxy moiety increases lipophilicity, which can influence membrane

permeability and bioavailability. Furthermore, the chlorine atom can engage in specific halogen

bonding interactions and alters the molecule's metabolic stability. This guide provides the

foundational knowledge required to synthesize, purify, and rigorously characterize this

compound, paving the way for its further investigation.

Molecular Structure and Physicochemical
Properties
Chemical Identity
A precise understanding of the molecule's identity is paramount for any scientific investigation.

Identifier Value Source

IUPAC Name
2-(4-chlorophenoxy)pyridine-3-

carboxylic acid
[5]

CAS Number 51362-37-9 [5]

Molecular Formula C₁₂H₈ClNO₃ [5]

Molecular Weight 249.65 g/mol [5]

InChI Key
FVAZJGJEENAKRJ-

UHFFFAOYSA-N
[5]

Structural Elucidation
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The structure of 2-(4-Chlorophenoxy)nicotinic acid consists of a nicotinic acid core linked to

a 4-chlorophenol molecule via an ether bond at the C2 position of the pyridine ring.

Figure 1. Chemical Structure of 2-(4-
Chlorophenoxy)nicotinic acid.

Physicochemical Properties
The computed physicochemical properties provide insight into the molecule's behavior in

biological and chemical systems.

Property Value Significance

XLogP3 2.9

Indicates moderate lipophilicity,

suggesting potential for good

membrane permeability.[5]

Hydrogen Bond Donors 1 (from carboxylic acid)

Influences solubility and

receptor binding interactions.

[5]

Hydrogen Bond Acceptors
4 (3 from oxygen, 1 from

nitrogen)

Influences solubility and

receptor binding interactions.

[5]

Polar Surface Area 60.5 Å²

Affects transport properties

and blood-brain barrier

penetration.
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Synthesis and Purification
The synthesis of 2-(4-Chlorophenoxy)nicotinic acid is most effectively achieved through a

nucleophilic aromatic substitution (SₙAr) reaction. This approach is common for the preparation

of 2-aryloxynicotinic acids.[6]

Retrosynthetic Analysis
The logical disconnection for the synthesis involves breaking the ether linkage, identifying 2-

chloronicotinic acid and 4-chlorophenol as the primary starting materials. This is a well-

precedented transformation in organic synthesis.[7][8]

2-(4-Chlorophenoxy)nicotinic acid

C-O Disconnection
(SNAr)

2-Chloronicotinic Acid 4-Chlorophenol

Click to download full resolution via product page

Diagram 1: Retrosynthetic pathway for the target molecule.

Experimental Protocol: Synthesis
This protocol describes the synthesis using a copper-catalyzed Ullmann condensation, a

variation of the SₙAr reaction that is highly effective for forming diaryl ethers.

Causality: 2-Chloronicotinic acid is the electrophilic partner. The electron-withdrawing nature of

the pyridine nitrogen and the adjacent carboxyl group activates the C2 position for nucleophilic

attack. 4-Chlorophenol, upon deprotonation by a base, becomes the nucleophile. A copper

catalyst is often used to facilitate this type of coupling, lowering the activation energy. A high-
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boiling point polar aprotic solvent like DMF or DMSO is chosen to ensure the reactants remain

in solution and to allow for the necessary reaction temperature.

Reagent Preparation: To a flame-dried 250 mL round-bottom flask equipped with a magnetic

stir bar and reflux condenser, add 2-chloronicotinic acid (10 mmol, 1.58 g), 4-chlorophenol

(12 mmol, 1.54 g), and potassium carbonate (25 mmol, 3.45 g).

Catalyst and Solvent Addition: Add copper(I) iodide (1 mmol, 0.19 g) and 100 mL of

anhydrous dimethylformamide (DMF).

Reaction Execution: Place the flask under an inert atmosphere (N₂ or Ar). Heat the reaction

mixture to 120-130 °C with vigorous stirring.

Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) using a

mobile phase of ethyl acetate/hexanes (e.g., 1:1 with a few drops of acetic acid). The

reaction is typically complete within 12-24 hours.

Work-up: After cooling to room temperature, pour the reaction mixture into 300 mL of water.

Acidify the aqueous solution to pH 2-3 with 2M HCl. This protonates the carboxylate to

precipitate the product and dissolves the base.

Extraction: Extract the aqueous layer three times with 100 mL portions of ethyl acetate.

Combine the organic layers.

Washing and Drying: Wash the combined organic layers with brine (2 x 100 mL), dry over

anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced

pressure using a rotary evaporator.

Purification Protocol
The crude product obtained from the synthesis requires purification to remove unreacted

starting materials and byproducts.

Recrystallization (Primary Method): Dissolve the crude solid in a minimal amount of hot

ethanol or an ethanol/water mixture. Allow the solution to cool slowly to room temperature,

then place it in an ice bath to maximize crystal formation. Collect the purified crystals by

vacuum filtration, wash with a small amount of cold solvent, and dry under vacuum.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 15 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1297117?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Column Chromatography (Alternative Method): If recrystallization fails to yield a pure

product, dissolve the crude material in a minimal amount of dichloromethane and adsorb it

onto silica gel. Purify using a silica gel column, eluting with a gradient of ethyl acetate in

hexanes containing 1% acetic acid.

Structural Characterization and Analytical
Confirmation
A multi-technique approach is essential for the unambiguous confirmation of the chemical

structure.

Overview of Analytical Workflow
The workflow ensures that the synthesized material is the correct compound and meets the

required purity standards for further research.

Synthesis & Purification

Structural Analysis

Crude Product Purified Product

Recrystallization/
Chromatography

NMR (1H, 13C)

LC-MS

FT-IR

Structure Confirmed

Click to download full resolution via product page

Diagram 2: Workflow for synthesis and structural confirmation.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR provides detailed information about the carbon-hydrogen framework.

¹H NMR: The spectrum is expected to show distinct signals for the aromatic protons.
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Pyridine Ring Protons: Three protons will be observed, likely as complex multiplets or

doublets of doublets, in the downfield region (δ 7.5-9.0 ppm) due to the deshielding effect

of the pyridine nitrogen and carboxyl group.[9]

Chlorophenyl Ring Protons: The protons on the 4-chlorophenoxy group will appear as two

doublets in the δ 7.0-7.5 ppm region, characteristic of a 1,4-disubstituted benzene ring.

Carboxylic Acid Proton: A broad singlet will be observed far downfield (δ > 10 ppm), which

will disappear upon D₂O exchange.

¹³C NMR: The spectrum will show 12 distinct carbon signals.

Carbonyl Carbon: The carboxylic acid carbonyl will be the most downfield signal (δ ~165-

175 ppm).

Aromatic Carbons: The remaining 11 aromatic carbons will appear in the δ 110-160 ppm

range. Carbons attached to heteroatoms (O, N, Cl) will have characteristic shifts.

Mass Spectrometry (MS)
MS is used to confirm the molecular weight and elemental composition. A high-resolution mass

spectrometry (HRMS) analysis using electrospray ionization (ESI) is the preferred method.[10]

[11]

Expected Molecular Ion: The mass spectrum will show a prominent molecular ion peak

cluster. Due to the natural abundance of the ³⁵Cl (75.8%) and ³⁷Cl (24.2%) isotopes, a

characteristic M+ and M+2 isotopic pattern with an approximate 3:1 intensity ratio will be

observed.

[M+H]⁺ (Positive Mode): m/z 250.0265

[M-H]⁻ (Negative Mode): m/z 248.0119

Experimental Protocol: LC-MS Analysis

Sample Preparation: Prepare a 1 mg/mL stock solution in methanol. Dilute to a final

concentration of 1-10 µg/mL in the mobile phase.
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Chromatography: Use a C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm). Elute

with a gradient of acetonitrile and water (both containing 0.1% formic acid) at a flow rate of

0.3 mL/min.[12]

MS Detection: Analyze using an ESI source coupled to a time-of-flight (TOF) or Orbitrap

mass analyzer for high-resolution data.

Infrared (IR) Spectroscopy
IR spectroscopy identifies the key functional groups present in the molecule. The spectrum can

be obtained using KBr pellets or an ATR accessory.[5]

O-H Stretch (Carboxylic Acid): A very broad absorption band from ~2500-3300 cm⁻¹.[13][14]

C=O Stretch (Carboxylic Acid): A strong, sharp absorption band around 1700-1730 cm⁻¹.[15]

C=C and C=N Stretches (Aromatic Rings): Multiple sharp bands in the 1450-1600 cm⁻¹

region.

C-O-C Stretch (Aryl Ether): A strong absorption band around 1200-1250 cm⁻¹.

C-Cl Stretch: An absorption in the 1000-1100 cm⁻¹ region.

Summary of Expected Spectroscopic Data
Technique Key Feature Expected Value/Region

¹H NMR Pyridine Protons δ 7.5-9.0 ppm

Chlorophenyl Protons δ 7.0-7.5 ppm (two doublets)

Carboxylic Acid Proton δ > 10 ppm (broad singlet)

¹³C NMR Carbonyl Carbon δ ~165-175 ppm

HRMS (ESI+) [M+H]⁺ Ion m/z 250.0265 (with M+2 peak)

IR C=O Stretch ~1700-1730 cm⁻¹

O-H Stretch ~2500-3300 cm⁻¹ (broad)

C-O-C Stretch ~1200-1250 cm⁻¹
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Potential Applications and Biological Context
Rationale based on Nicotinic Acid (Niacin)
The primary rationale for investigating this molecule stems from the lipid-modifying properties

of its parent, nicotinic acid.[16][17] Nicotinic acid reduces hepatic synthesis of VLDL and

triglycerides, which in turn lowers LDL levels.[4] It also inhibits the breakdown of apolipoprotein

A1, a key component of HDL, thereby increasing HDL cholesterol.[1] These effects are initiated

by binding to the HCA₂ receptor on adipocytes, which inhibits adenylate cyclase and reduces

intracellular cAMP, leading to the suppression of lipolysis.[3]

The Role of the 4-Chlorophenoxy Moiety
The addition of the 4-chlorophenoxy group is a deliberate modification intended to alter the

molecule's properties.

Increased Lipophilicity: This change can enhance absorption, distribution, and the ability to

cross cellular membranes to reach the target receptor.

Metabolic Blocking: The chlorine atom can block sites susceptible to metabolic oxidation,

potentially increasing the molecule's half-life.

Modified Receptor Binding: The bulky, electron-rich substituent will interact differently with

the HCA₂ receptor binding pocket compared to the parent molecule, potentially leading to

altered potency or selectivity.

Signaling Pathway Context
2-(4-Chlorophenoxy)nicotinic acid is hypothesized to act as an agonist at the HCA₂ receptor,

mimicking the action of nicotinic acid and initiating a downstream signaling cascade that

ultimately reduces the release of free fatty acids from adipose tissue.
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Diagram 3: Hypothesized signaling pathway via the HCA₂ receptor.

Agrochemical Potential
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It is also noteworthy that structurally related phenoxy herbicides, such as 2-(4-

chlorophenoxy)propionic acid and 2-methyl-4-chlorophenoxyacetic acid, are known plant

growth regulators.[18][19] While the nicotinic acid core differs significantly from the acetic acid

side chain of these herbicides, the potential for phytotoxicity or plant growth regulation cannot

be entirely dismissed and may represent an alternative avenue of investigation.

Safety and Handling
2-(4-Chlorophenoxy)nicotinic acid should be handled with standard laboratory precautions.

Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a

lab coat. Handle the compound in a well-ventilated area or a chemical fume hood. Refer to the

Material Safety Data Sheet (MSDS) for detailed safety and toxicity information.

Conclusion
2-(4-Chlorophenoxy)nicotinic acid is a synthetically accessible derivative of nicotinic acid

with significant potential for research in drug discovery and development. This guide has

provided a robust framework for its synthesis, purification, and comprehensive structural

characterization using modern analytical techniques. The strategic incorporation of the 4-

chlorophenoxy moiety provides a clear rationale for its investigation as a modulator of lipid

metabolism via the HCA₂ receptor. The detailed protocols and expected analytical data herein

serve as a valuable resource for scientists aiming to explore the therapeutic or agrochemical

potential of this and related compounds.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
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